molecular formula C7H6BrClN2S B1330048 2-Amino-4-chlorobenzothiazole hydrobromide CAS No. 27058-83-9

2-Amino-4-chlorobenzothiazole hydrobromide

Cat. No. B1330048
CAS RN: 27058-83-9
M. Wt: 265.56 g/mol
InChI Key: DXXACNSRSDYMOR-UHFFFAOYSA-N
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Description

2-Amino-4-chlorobenzothiazole hydrobromide (ACBT-HBr) is an organic compound consisting of an amine group, a chlorine atom, a benzothiazole ring, and a hydrobromide anion. It is a white, odorless powder and has a melting point of 178-180°C. ACBT-HBr is primarily used in scientific research and laboratory experiments due to its unique properties. It is also used in the synthesis of pharmaceuticals and other organic compounds.

Scientific Research Applications

Corrosion Inhibition

  • Adsorption Behavior and Corrosion Inhibition : 2-Amino-4-chlorobenzothiazole has been investigated for its inhibitory effects on the corrosion of metals. In a study by Sayın, Jafari, and Mohsenifar (2016), its application in protecting carbon steel in acidic environments was demonstrated, showcasing its potential as a corrosion inhibitor. It was found to be effective in reducing the corrosion rate, suggesting its practical application in industrial settings where metal corrosion is a concern (Sayın, Jafari, & Mohsenifar, 2016).
  • Inhibition in H2SO4 Solution : Another study by Chen (2020) highlighted the efficiency of 2-Amino-4-chlorobenzothiazole as a corrosion inhibitor for X65 steel in sulfuric acid. The research showed significant inhibition efficiency, further validating its use in industrial applications (Chen, 2020).

Antibacterial Properties

  • Antibacterial Zn(II) Compounds : Mahmood-ul-hassan, Chohan, and Supuran (2002) explored the antibacterial properties of 2-Amino-4-chlorobenzothiazole through its conversion into Zn(II) chelates. These compounds demonstrated significant antibacterial activity against various bacterial species, indicating the potential of 2-Amino-4-chlorobenzothiazole in the development of antibacterial agents (Mahmood-ul-hassan, Chohan, & Supuran, 2002).

Synthesis of Compounds

  • Hantzsch-Based Synthesis : Facchinetti et al. (2015) described a solvent-free protocol for the synthesis of various compounds, including those containing 2-Amino-4-chlorobenzothiazole. This research underscores its role in facilitating the eco-friendly synthesis of important compounds (Facchinetti et al., 2015).

Safety and Hazards

This compound is classified as a warning hazard. It may cause skin and eye irritation, and may cause respiratory irritation . When heated to decomposition, it emits very toxic fumes of chloride ion, SOx and NOx .

properties

IUPAC Name

4-chloro-1,3-benzothiazol-2-amine;hydrobromide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5ClN2S.BrH/c8-4-2-1-3-5-6(4)10-7(9)11-5;/h1-3H,(H2,9,10);1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DXXACNSRSDYMOR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C(=C1)Cl)N=C(S2)N.Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6BrClN2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40181529
Record name Benzothiazole, 2-amino-4-chloro-, hydrobromide
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URL https://comptox.epa.gov/dashboard/DTXSID40181529
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

265.56 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

27058-83-9
Record name 2-Benzothiazolamine, 4-chloro-, hydrobromide (1:1)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=27058-83-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Benzothiazole, 2-amino-4-chloro-, hydrobromide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027058839
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Benzothiazole, 2-amino-4-chloro-, hydrobromide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40181529
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-chlorobenzothiazol-2-amine monohydrobromide
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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